Cas no 1039323-63-1 (2-amino-N-(4-iodophenyl)ethane-1-sulfonamide)

• Product Name: 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide
• CAS No: 1039323-63-1
• MF: C₈H₁₁IN₂O₂S
• MW: 326.154612779617
• CID: 6146869
• PubChem ID: 28976551
• Update Time: 2025-08-04

2-amino-N-(4-iodophenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide
• EN300-184169
• 1039323-63-1
• SCHEMBL3755941
• CS-0351822

• Inchi： 1S/C8H11IN2O2S/c9-7-1-3-8(4-2-7)11-14(12,13)6-5-10/h1-4,11H,5-6,10H2
• InChI Key： FZZFGRXCWJXHJB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NS(CCN)(=O)=O

Computed Properties

• Exact Mass: 325.95860g/mol
• Monoisotopic Mass: 325.95860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide

Introduction to 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide (CAS No. 1039323-63-1)

2-amino-N-(4-iodophenyl)ethane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1039323-63-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of an amino group, an iodophenyl moiety, and a sulfonamide functional group, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery and development.

The sulfonamide moiety is a critical pharmacophore in many bioactive molecules, exhibiting a wide range of biological effects including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an iodine atom in the aromatic ring (specifically in the 4-position) of the phenyl group introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. This structural design allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced efficacy and reduced side effects. The compound 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide (CAS No. 1039323-63-1) has emerged as a subject of interest due to its potential to interact with various biological pathways. Specifically, studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its ability to engage with target proteins in a highly specific manner. The iodine atom in the phenyl ring can serve as a handle for further chemical modifications, enabling the development of more sophisticated derivatives with tailored biological activities. Additionally, the sulfonamide group provides a site for hydrogen bonding interactions, which are crucial for stabilizing binding affinities with biological targets. These features make 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide (CAS No. 1039323-63-1) a versatile building block for structure-based drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide (CAS No. 1039323-63-1) for potential therapeutic applications. These tools allow researchers to predict binding affinities, identify possible drug-like properties, and optimize molecular structures before conducting expensive wet-lab experiments. Such high-throughput virtual screening methods have significantly accelerated the drug discovery process, making compounds like this one more accessible for further development.

The iodine substituent in the aromatic ring also opens up possibilities for photochemical applications. Iodinated aromatic compounds are known to exhibit unique photophysical properties, which can be exploited in areas such as photodynamic therapy or imaging techniques. While these applications are still under exploration, they highlight the broad potential of 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide (CAS No. 1039323-63-1) beyond traditional pharmaceutical uses.

In clinical research settings, derivatives of sulfonamides have shown promise in treating various conditions by modulating enzyme activity or inhibiting pathological pathways. The structural motif of 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide (CAS No. 1039323-63-1) aligns well with these therapeutic strategies, suggesting that it could be developed into a lead compound for novel treatments. However, further preclinical studies are necessary to fully understand its safety profile and optimal dosing regimens.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only enhance production scalability but also allow for rapid modification of the core structure to explore new derivatives.

From a regulatory perspective, compounds like 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide (CAS No. 1039323-63-1) must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for preclinical testing, clinical trials, and post-marketing surveillance to ensure that new drugs are both safe and effective.

The growing interest in sulfonamide derivatives underscores their importance as pharmacological tools. Researchers continue to explore new synthetic routes and functionalization strategies to expand the chemical space available for drug discovery. The unique combination of structural features in 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide (CAS No. 1039323-63-1) positions it as a valuable asset in this ongoing effort.

In conclusion,2-amino-N-(4-iodophenyl)ethane-1-sulfonamide (CAS No. 1039323-63-1) represents an intriguing compound with significant potential in pharmaceutical research. Its structural characteristics make it suitable for targeting various disease-related pathways, while its iodine moiety offers opportunities for further chemical diversification and innovative therapeutic applications. As research progresses，this molecule is likely to play an increasingly important role in the development of new medicines。